Cas no 1960487-84-6 (8-oxobicyclo[3.2.1]octane-3-carboxylic acid)

• Product Name: 8-oxobicyclo[3.2.1]octane-3-carboxylic acid
• CAS No: 1960487-84-6
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• CID: 6513311
• PubChem ID: 18173053
• Update Time: 2026-03-11

8-oxobicyclo[3.2.1]octane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-oxobicyclo[3.2.1]octane-3-carboxylic acid
• Bicyclo[3.2.1]octane-3-carboxylic acid, 8-oxo-
• MFCD09837131
• EN300-75164
• SCHEMBL3212519
• BS-43096
• F8880-3524
• 1960487-84-6
• 8-oxobicyclo[3.2.1]octane-3-carboxylicacid
• CS-0368689
• SY191436
• 340164-19-4
• (3-exo)-8-Oxobicyclo[3.2.1]octane-3-carboxylic acid
• AKOS000319937
• CS-0291194

• Inchi： 1S/C9H12O3/c10-8-5-1-2-6(8)4-7(3-5)9(11)12/h5-7H,1-4H2,(H,11,12)
• InChI Key： RSGYKULVFGGLSM-UHFFFAOYSA-N
• SMILES： C12C(=O)C(CC1)CC(C(O)=O)C2

Computed Properties

• Exact Mass: 168.078644241g/mol
• Monoisotopic Mass: 168.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 8-oxobicyclo[3.2.1]octane-3-carboxylic acid

Recent Advances in the Study of 8-oxobicyclo[3.2.1]octane-3-carboxylic acid (CAS: 1960487-84-6)

The compound 8-oxobicyclo[3.2.1]octane-3-carboxylic acid (CAS: 1960487-84-6) has recently gained significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This bicyclic scaffold, characterized by an oxo group at the 8-position and a carboxylic acid moiety at the 3-position, presents a versatile platform for drug discovery and development. Recent studies have explored its synthetic accessibility, physicochemical properties, and biological activities, positioning it as a promising candidate for further investigation.

Several research groups have reported novel synthetic routes to access 8-oxobicyclo[3.2.1]octane-3-carboxylic acid and its derivatives. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient three-step synthesis starting from commercially available precursors, achieving an overall yield of 42%. The methodology employed a key intramolecular cyclization reaction catalyzed by palladium, followed by oxidative cleavage to introduce the carboxylic acid functionality. This synthetic approach has enabled the production of gram-scale quantities of the compound, facilitating further biological evaluation.

From a structural perspective, computational modeling studies have revealed that the 8-oxobicyclo[3.2.1]octane-3-carboxylic acid scaffold exhibits significant conformational rigidity, which may contribute to its selective binding to biological targets. Molecular docking simulations suggest that the compound can adopt a conformation that optimally fits into the active sites of several enzymes involved in inflammatory pathways. These findings were corroborated by X-ray crystallographic analysis of protein-ligand complexes, providing atomic-level insights into the binding interactions.

In terms of biological activity, recent preclinical studies have identified promising pharmacological properties of 8-oxobicyclo[3.2.1]octane-3-carboxylic acid derivatives. A 2024 publication in ACS Chemical Biology reported that certain analogs displayed potent inhibitory activity against matrix metalloproteinases (MMPs), with IC50 values in the low micromolar range. Particularly, the compound showed selective inhibition of MMP-9 over other isoforms, suggesting potential applications in conditions characterized by excessive extracellular matrix degradation, such as cancer metastasis and rheumatoid arthritis.

Another significant development comes from metabolic studies investigating the compound's pharmacokinetic profile. Research published in Drug Metabolism and Disposition in early 2024 demonstrated that 8-oxobicyclo[3.2.1]octane-3-carboxylic acid exhibits favorable metabolic stability in human liver microsomes, with a half-life exceeding 120 minutes. The study also identified the major metabolic pathways, revealing that the compound primarily undergoes glucuronidation rather than oxidative metabolism, which may contribute to its relatively clean drug-drug interaction profile.

Current research efforts are focusing on structure-activity relationship (SAR) studies to optimize the pharmacological properties of this scaffold. Recent modifications have included the introduction of various substituents at different positions of the bicyclic core, leading to compounds with improved potency and selectivity. Notably, some fluorinated derivatives have shown enhanced blood-brain barrier penetration in animal models, opening possibilities for central nervous system applications.

Looking forward, the unique structural features and demonstrated biological activities of 8-oxobicyclo[3.2.1]octane-3-carboxylic acid make it a compelling subject for continued investigation. Ongoing studies are exploring its potential as a lead compound for various therapeutic areas, including inflammation, oncology, and neurodegenerative diseases. The compound's synthetic accessibility and demonstrated druggability suggest it may serve as a valuable chemical tool for probing biological systems and as a starting point for drug development programs.